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Compound of Interest

Compound Name: Abrocitinib (Standard)

Cat. No.: B560407 Get Quote

Standard Operating Procedure: Safe Handling of
Abrocitinib
This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Abrocitinib. The following procedures are

designed to ensure a safe laboratory environment and proper disposal of waste.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure to Abrocitinib, which is classified as harmful

if swallowed, in contact with skin, or inhaled, and may cause skin and eye irritation.[1][2]
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PPE Category Specification Standard Compliance

Eye Protection
Safety glasses with side-

shields or safety goggles.

EN 166 (EU) or NIOSH (US)

approved.[1][3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected before use and

proper removal techniques

employed.

Regulation (EU) 2016/425 and

standard EN 374.[3]

Body Protection

Impervious clothing, such as a

lab coat or coveralls, to

prevent skin contact.[1]

N/A

Respiratory Protection

A suitable respirator or self-

contained breathing apparatus

should be used when dust

formation is possible or if

ventilation is inadequate.[1][4]

NIOSH (US) or EN 149 (EU)

approved.

Experimental Protocols: Handling and Disposal
1. Engineering Controls:

Work with Abrocitinib in a well-ventilated area.[3]

Use a certified chemical fume hood or provide appropriate exhaust ventilation where dust

may be generated.[3]

2. Safe Handling Procedures:

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3]

Dust Prevention: Avoid the formation of dust and aerosols during handling.[3]

Hygiene: Wash hands thoroughly before breaks and at the end of the workday.[3] Do not eat,

drink, or smoke in areas where Abrocitinib is handled.[1]
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3. First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.[3]

In case of eye contact: Flush eyes with water as a precaution.[3]

If inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration.[3]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[3]

In all cases of exposure, consult a physician.[3]

4. Accidental Release Measures:

Wear full personal protective equipment during cleanup.[1]

Avoid breathing any dust or vapors.[1]

Carefully sweep or shovel the spilled material to avoid creating dust.[3]

Collect the waste in a suitable, closed container for disposal.[3]

5. Disposal Plan:

Dispose of contaminated materials, including gloves and lab coats, in accordance with

applicable laws and good laboratory practices.[3]

Abrocitinib waste should be treated as hazardous. It can be dissolved in a combustible

solvent and burned in a chemical incinerator with an afterburner and scrubber.[3]

Alternatively, offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Do not allow the product to enter drains or sewer systems.[2][3]

Workflow for Safe Handling of Abrocitinib
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Caption: Workflow for the safe handling of Abrocitinib from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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